Cas no 2171262-36-3 (2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid)

• Product Name: 2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• CAS No: 2171262-36-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6478492
• PubChem ID: 165503306
• Update Time: 2025-06-08

2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid
• 2-[(2S)-N-tert-butyl-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]acetic acid
• 2171262-36-3
• EN300-1480001

• Inchi： 1S/C27H32N2O5/c1-27(2,3)29(15-24(30)31)25(32)23(14-17-12-13-17)28-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,28,33)(H,30,31)/t23-/m0/s1
• InChI Key： SMIDSDAGAJNNBT-QHCPKHFHSA-N
• SMILES： O=C([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid

Introduction to 2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid (CAS No. 2171262-36-3)

2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid, identified by its CAS number 2171262-36-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a chiral center, multiple functional groups, and a heterocyclic moiety. The intricate architecture of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further development in drug discovery and therapeutic applications.

The structure of 2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid is notable for its combination of a cyclopropyl group, an amino group protected by a methoxycarbonyl moiety, and a fluorenyl substituent. The presence of these functional groups contributes to its unique chemical properties, which may include solubility characteristics, metabolic stability, and interactions with biological targets. The chiral center at the 2-position (indicated by the (S) configuration) is particularly significant, as it can influence the compound's stereochemical behavior and its potential pharmacological effects.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The compound CAS No. 2171262-36-3 exemplifies this trend, as its stereochemistry is likely to play a crucial role in determining its biological activity. The tert-butyl group at the N-position not only provides steric hindrance but also enhances the stability of the amide bond, which is a common feature in many bioactive molecules.

The fluorenylmethoxycarbonyl (Fmoc) protection on the amino group is another key feature of this compound. Fmoc is widely used in peptide synthesis and drug development due to its stability under mild conditions and ease of removal under acidic conditions. This protection strategy allows for selective modification of the amino group while maintaining the integrity of other functional groups in the molecule. The fluorenyl moiety itself is known for its fluorescence properties, which can be exploited in various biochemical assays and imaging techniques.

One of the most compelling aspects of 2-(2S)-N-tert-butyl-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoacetic acid is its potential application in medicinal chemistry. The combination of a cyclopropyl ring, an amide bond, and a fluorenyl substituent creates a molecular scaffold that can interact with a wide range of biological targets. For instance, such structures have been explored as inhibitors or modulators of enzymes involved in metabolic pathways, inflammation, and cancer progression.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of complex molecules like CAS No. 2171262-36-3 with greater accuracy. These tools allow for the virtual screening of thousands of compounds to identify those with high potential for biological activity. By leveraging these technologies, scientists can accelerate the discovery process and identify novel therapeutic agents more efficiently.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as asymmetric synthesis are employed to achieve the desired stereochemical configuration at key stages. The ability to synthesize complex molecules like CAS No. 2171262-36-3 with high precision underscores the progress made in synthetic methodologies over recent decades.

In addition to its pharmaceutical applications, this compound has potential uses in biochemical research. Its structural features make it an excellent tool for studying enzyme kinetics, protein-ligand interactions, and other fundamental biological processes. By using labeled or fluorescent derivatives of CAS No. 2171262-36-3, researchers can gain insights into the mechanisms underlying various diseases and develop new diagnostic tools.

The fluorenyl group in particular has been utilized extensively in bioconjugation chemistry due to its strong fluorescence emission properties. This feature allows for real-time monitoring of biological processes using fluorescence microscopy or flow cytometry. Such applications are crucial in understanding cellular dynamics and developing targeted therapies.

The cyclopropyl ring is another structural element that contributes to the unique properties of this compound. Cyclopropane derivatives are known for their high reactivity due to the strain within the three-membered ring. This strain can be exploited to design molecules with specific biological activities, making cyclopropyl-containing compounds attractive candidates for drug development.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2171262-36-3 will play an increasingly important role in drug discovery and development. Their complex structures offer opportunities for innovation, while their well-defined chemical properties provide a solid foundation for further investigation.

The future prospects for this compound are promising, with ongoing studies exploring its potential applications in various therapeutic areas. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible benefits for patients worldwide.